Chloramphenicol glucuronide
Chloramphenicol glucuronide
Brand Name:
Vulcanchem
CAS No.:
39751-33-2
VCID:
VC21158861
InChI:
InChI=1S/C17H20Cl2N2O11/c18-14(19)15(26)20-8(9(22)6-1-3-7(4-2-6)21(29)30)5-31-17-12(25)10(23)11(24)13(32-17)16(27)28/h1-4,8-14,17,22-25H,5H2,(H,20,26)(H,27,28)/t8-,9-,10+,11+,12-,13+,17-/m1/s1
SMILES:
C1=CC(=CC=C1C(C(COC2C(C(C(C(O2)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O)[N+](=O)[O-]
Molecular Formula:
C17H20Cl2N2O11
Molecular Weight:
499.2 g/mol
Chloramphenicol glucuronide
CAS No.: 39751-33-2
Cat. No.: VC21158861
Molecular Formula: C17H20Cl2N2O11
Molecular Weight: 499.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 39751-33-2 |
|---|---|
| Molecular Formula | C17H20Cl2N2O11 |
| Molecular Weight | 499.2 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(2R,3R)-2-[(2,2-dichloroacetyl)amino]-3-hydroxy-3-(4-nitrophenyl)propoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H20Cl2N2O11/c18-14(19)15(26)20-8(9(22)6-1-3-7(4-2-6)21(29)30)5-31-17-12(25)10(23)11(24)13(32-17)16(27)28/h1-4,8-14,17,22-25H,5H2,(H,20,26)(H,27,28)/t8-,9-,10+,11+,12-,13+,17-/m1/s1 |
| Standard InChI Key | UARPTSDFEIFMJP-PEXHWNMISA-N |
| Isomeric SMILES | C1=CC(=CC=C1[C@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
| SMILES | C1=CC(=CC=C1C(C(COC2C(C(C(C(O2)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1C(C(COC2C(C(C(C(O2)C(=O)O)O)O)O)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
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